Cas no 2034228-68-5 (3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 2034228-68-5
• MF: C₁₇H₁₈N₄O₅S
• MW: 390.413622379303
• CID: 5348268
• Update Time: 2025-11-01

3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzo[d]oxazol-2(3H)-one
• 3-methyl-5-(3-pyrazin-2-yloxypiperidin-1-yl)sulfonyl-1,3-benzoxazol-2-one
• 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C17H18N4O5S/c1-20-14-9-13(4-5-15(14)26-17(20)22)27(23,24)21-8-2-3-12(11-21)25-16-10-18-6-7-19-16/h4-7,9-10,12H,2-3,8,11H2,1H3
• InChI Key： FVEOXNRXMLJOGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(N1CCCC(C1)OC1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 0.9
• Topological Polar Surface Area: 110

Additional information on 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Analysis of 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034228-68-5)

The compound 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034228-68-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This sulfonyl benzoxazolone derivative combines a pyrazine moiety with a piperidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeting signal transduction pathways for therapeutic development.

In the context of modern medicinal chemistry, the heterocyclic nature of this compound stands out. The presence of both benzoxazolone and pyrazin-2-yloxy groups contributes to its potential as a bioactive molecule. Recent studies suggest that such sulfonamide-containing compounds may exhibit improved metabolic stability compared to traditional scaffolds, addressing one of the key challenges in drug design. This characteristic makes CAS No. 2034228-68-5 particularly relevant to researchers investigating CNS-targeting therapeutics.

The structure-activity relationship (SAR) of this compound has become a hot topic in computational chemistry circles. Many researchers are using AI-driven molecular modeling to predict its interactions with various biological targets. The piperidin-1-ylsulfonyl group in particular has been identified as a potential pharmacophore for selective binding. These investigations align with growing interest in fragment-based drug discovery, where such complex molecules serve as valuable starting points for optimization.

From a synthetic chemistry perspective, the preparation of 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one presents interesting challenges that have sparked discussions in organic synthesis forums. The sulfonylation step and subsequent heterocycle formation require careful optimization to achieve high yields. Recent publications have highlighted novel green chemistry approaches to similar transformations, reflecting the pharmaceutical industry's shift toward more sustainable synthetic methodologies.

In the realm of drug metabolism studies, preliminary data suggests that the pyrazine oxygen linkage in this compound may influence its pharmacokinetic profile. This has led to increased interest from researchers working on prodrug design strategies. The compound's potential to cross the blood-brain barrier (BBB) is another area of active investigation, particularly given current focus on neurodegenerative disease therapeutics.

The crystallographic characterization of this molecule has provided valuable insights into its three-dimensional conformation. X-ray diffraction studies reveal how the pyrazin-2-yloxy group orients relative to the benzoxazolone core, information crucial for understanding its potential molecular recognition properties. Such structural data is increasingly important in the era of structure-based drug design, where precise atomic-level information guides therapeutic development.

As the pharmaceutical industry continues to explore targeted protein degradation strategies, compounds like 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one may find applications in PROTAC design. Its ability to potentially interact with both E3 ligases and target proteins makes it an interesting candidate for this cutting-edge therapeutic approach. This connection to next-generation therapeutics explains why searches for this compound have increased in academic and industrial research databases.

From a patent landscape perspective, derivatives of this sulfonyl benzoxazolone structure have begun appearing in recent filings related to inflammatory disorders and metabolic diseases. The specific substitution pattern seen in CAS No. 2034228-68-5 appears to offer advantages in terms of selectivity and potency, based on limited published data. This has led to growing commercial interest in the compound, particularly among companies specializing in fragment-based lead discovery.

The spectroscopic characterization of this molecule, including its NMR fingerprint and mass spectral data, has become a reference point for researchers working with similar sulfonamide heterocycles. These analytical profiles are particularly valuable for quality control in pharmaceutical development, where precise structural verification is essential. The compound's distinct chromatographic behavior has also been noted in several method development studies.

Looking forward, the scientific community anticipates more detailed biological evaluation of 3-methyl-5-{[3-(pyrazin-2-yloxy)piperidin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one. Current unanswered questions revolve around its exact target engagement profile and potential therapeutic indications. As research progresses, this compound may emerge as a valuable chemical probe or even a lead compound in specific disease areas, particularly those involving protein-protein interactions that are challenging to modulate with traditional small molecules.